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Compound of Interest

Compound Name: JCP174

Cat. No.: B1672823 Get Quote

Disclaimer: Initial searches for an experimental protocol or cell line specifically named

"JCP174" did not yield any results. The following application notes and protocols are based on

the well-documented J774A.1 murine macrophage cell line, which is used here as a

representative example of a common immunology research cell line. These protocols are

intended to serve as a template and may require optimization for specific experimental needs.

Introduction
The J774A.1 cell line is a valuable tool for in vitro studies in immunology, oncology, and drug

development.[1][2][3] These cells are derived from a reticulum cell sarcoma in a female BALB/c

mouse.[1][2] J774A.1 macrophages are active in antibody-dependent phagocytosis, synthesize

significant amounts of lysozyme, and continuously produce Interleukin-1β (IL-1β).[1][2] Their

growth can be inhibited by substances like dextran sulfate and lipopolysaccharide (LPS).[1][2]

These application notes provide detailed protocols for the consistent culture and maintenance

of this cell line to ensure reproducible experimental outcomes.

Cell Culture Media and Reagents
Proper media formulation is critical for the health and viability of the cell culture.
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Component Concentration Purpose

DMEM (High Glucose) - Basal nutrient medium

Fetal Bovine Serum (FBS) 10% (v/v)
Provides growth factors and

hormones

L-Glutamine 2 mM Essential amino acid

Penicillin-Streptomycin
100 U/mL Penicillin, 100 µg/mL

Streptomycin

Prevents bacterial

contamination

DMSO 10% (v/v) Cryoprotectant for cell freezing

Experimental Protocols
Thawing of Cryopreserved Cells
This protocol outlines the steps for reviving frozen J774A.1 cells.

Rapidly thaw the cryovial in a 37°C water bath until a small ice crystal remains.[1]

Decontaminate the outside of the vial with 70% ethanol before opening in a sterile biosafety

cabinet.

Gently transfer the cell suspension into a 15 mL conical tube containing 9 mL of pre-warmed

complete growth medium.[4]

Centrifuge the cell suspension at approximately 125 x g for 5-7 minutes.

Aspirate the supernatant, which contains the cryoprotectant DMSO.

Gently resuspend the cell pellet in 10 mL of fresh, pre-warmed complete growth medium.[2]

Transfer the cell suspension to a T-25 or T-75 culture flask.

Incubate at 37°C in a humidified atmosphere with 5% CO2.[2][5]

Routine Cell Culture and Maintenance
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J774A.1 cells are semi-adherent, with a doubling time of approximately 17 hours.[1]

Examine the cells daily under an inverted microscope to assess confluency and check for

any signs of contamination.[1]

When the cells reach 60-80% confluency, they should be subcultured.[2]

To subculture, first aspirate the culture medium.

Wash the adherent cells with sterile Phosphate-Buffered Saline (PBS) to remove any

remaining media and detached cells.

Add a small volume of fresh complete growth medium to the flask.

Gently detach the adherent cells using a cell scraper.[2][5]

Collect the cell suspension and transfer it to a new culture flask at the desired seeding

density.

The recommended split ratio is between 1:3 and 1:4.[5]

Cell Seeding Densities
The appropriate seeding density is crucial for experimental setup and routine culture.

Culture Vessel Seeding Density (cells/cm²)

T-25 Flask 1 x 10⁴ - 3 x 10⁴

T-75 Flask 1 x 10⁴ - 3 x 10⁴

6-well plate 1 x 10⁵ - 2 x 10⁵

24-well plate 1 x 10⁵ - 2 x 10⁵

96-well plate 1 x 10⁵ - 2 x 10⁵

Cryopreservation of Cells
Proper cryopreservation ensures the long-term availability of the cell line.
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Harvest cells that are in the logarithmic growth phase.

Centrifuge the cell suspension and resuspend the pellet in ice-cold freezing medium

(complete growth medium with 10% DMSO).

Aliquot 1 mL of the cell suspension into cryovials.

Place the cryovials in a controlled-rate freezing container and store them at -80°C overnight.

[1]

For long-term storage, transfer the vials to the vapor phase of liquid nitrogen.[1]

Diagrams
JCP174 Experimental Workflow

Hypothetical TLR4 Signaling Pathway

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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